Cas no 2870659-75-7 (3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester )

3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester is a specialized intermediate in organic synthesis, particularly valuable for its structural features. The compound incorporates a piperidine core, a Boc-protected aminoethoxy side chain, and a methyl ester group, offering versatility in further functionalization. The Boc group ensures amine protection under mild conditions, while the ester moiety allows for selective hydrolysis or transesterification. Its well-defined reactivity makes it suitable for constructing complex molecules in pharmaceutical and agrochemical research. The stability of the tert-butoxycarbonyl (Boc) group under various reaction conditions enhances its utility in multi-step syntheses. This compound is particularly advantageous for applications requiring controlled deprotection or selective modification.
3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester  structure
2870659-75-7 structure
Product Name:3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester
CAS No:2870659-75-7
MF:C14H26N2O5
MW:302.366644382477
CID:5563620
Update Time:2025-06-14

3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-3-piperidinecarboxylate (ACI)
    • 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester
    • Inchi: 1S/C14H26N2O5/c1-14(2,3)21-13(18)16-5-6-20-11-7-10(8-15-9-11)12(17)19-4/h10-11,15H,5-9H2,1-4H3,(H,16,18)
    • InChI Key: CMYXNLZLDUNTBX-UHFFFAOYSA-N
    • SMILES: O=C(NCCOC1CC(C(OC)=O)CNC1)OC(C)(C)C

3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-39917499-0.05g
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate
2870659-75-7
0.05g
$1247.0 2023-07-07
Enamine
EN300-39917499-0.1g
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate
2870659-75-7
0.1g
$1307.0 2023-07-07
Enamine
EN300-39917499-0.25g
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate
2870659-75-7
0.25g
$1366.0 2023-07-07
Enamine
EN300-39917499-0.5g
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate
2870659-75-7
0.5g
$1426.0 2023-07-07
Enamine
EN300-39917499-1.0g
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate
2870659-75-7
1.0g
$1485.0 2023-07-07
Enamine
EN300-39917499-2.5g
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate
2870659-75-7
2.5g
$2912.0 2023-07-07
Enamine
EN300-39917499-5.0g
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate
2870659-75-7
5.0g
$4309.0 2023-07-07
Enamine
EN300-39917499-10.0g
methyl 5-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)piperidine-3-carboxylate
2870659-75-7
10.0g
$6390.0 2023-07-07

Additional information on 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester

Research Briefing on 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester (CAS: 2870659-75-7)

In recent years, the compound 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester (CAS: 2870659-75-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and tert-butoxycarbonyl (Boc) protected aminoethoxy moiety, has shown promising potential in drug discovery and development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester involves a multi-step process that typically starts with the functionalization of the piperidine ring. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the protection and deprotection of the Boc group. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and purity for subsequent biological evaluations.

From a pharmacological perspective, this compound has been investigated for its role as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a versatile scaffold for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and inflammatory diseases. Recent in vitro studies have demonstrated its ability to modulate specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been explored in preclinical models, highlighting its potential as a lead compound for further optimization.

One of the most notable findings in recent research is the compound's interaction with G-protein coupled receptors (GPCRs). GPCRs are a major target class in drug discovery, and the ability of 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester to bind selectively to certain GPCR subtypes has opened new avenues for therapeutic intervention. Computational modeling and molecular docking studies have provided insights into the binding mechanisms, which could facilitate the design of more potent and selective derivatives.

In conclusion, 3-Piperidinecarboxylic acid, 5-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]-, methyl ester (CAS: 2870659-75-7) represents a promising candidate for further research in drug development. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable tool for medicinal chemists. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo to fully realize its therapeutic potential. The ongoing research in this area underscores the importance of this compound in advancing the field of chemical biology and pharmaceutical sciences.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.